Cas no 13651-57-5 (Benzenemethanol, 2,3-dimethyl-, acetate)

• Product Name: Benzenemethanol, 2,3-dimethyl-, acetate
• CAS No: 13651-57-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1240737
• PubChem ID: 12424610
• Update Time: 2025-04-20

Benzenemethanol, 2,3-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3-dimethyl-, acetate
• DTXSID001272789
• SCHEMBL3677313
• 13651-57-5
• Benzenemethanol, 2,3-dimethyl-, 1-acetate

• Inchi： 1S/C11H14O2/c1-8-5-4-6-11(9(8)2)7-13-10(3)12/h4-6H,7H2,1-3H3
• InChI Key： KEJROLABEHJHPE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų